Cas no 6222-63-5 (Acid Red 137)

• Product Name: Acid Red 137
• CAS No: 6222-63-5
• MF: C₂₀H₁₇N₄NaO₆S
• MW: 464.426954030991
• CID: 85575
• PubChem ID: 135571187
• Update Time: 2025-04-18

Acid Red 137 Chemical and Physical Properties

Names and Identifiers

• Acid Red 137
• Blackley Fast Paper Scarlet N
• Acid red 137 (C.I. 17755)
• Scarlet A
• sodium 7-(acetylamino)-3-[[4-(acetylamino)phenyl]azo]-4-hydroxynaphthalene-2-sulphonate
• Atul Paper Scarlet A
• Croceine Scarlet FP
• Azo Scarlet Y
• Paper Scarlet SN
• Croceine Scarlet CFL
• Paper Scarlet GN
• DTXSID8064143
• NSC-75906
• 2-Naphthalenesulfonic acid, 7-(acetylamino)-3-[2-[4-(acetylamino)phenyl]diazenyl]-4-hydroxy-, sodium salt (1:1)
• X5F74RHC4G
• C.I. Acid Red 137
• Blackley Fast Scarlet N
• Paper Scarlet MFL
• 2-Naphthalenesulfonic acid, 7-(acetylamino)-3-((4-(acetylamino)phenyl)azo)-4-hydroxy-, monosodium salt
• EINECS 228-307-7
• NSC 75906
• C.I. Acid Red 137, monosodium salt
• Brilliant Crocein FL
• Sodium 7-(acetylamino)-3-((4-(acetylamino)phenyl)azo)-4-hydroxynaphthalene-2-sulphonate
• Fenazo Red A
• Paper Red A Extra
• 2-Naphthalenesulfonic acid, 7-(acetylamino)-3-(2-(4-(acetylamino)phenyl)diazenyl)-4-hydroxy-, sodium salt (1:1)
• CI ACID RED 137, MONOSODIUM SALT
• Calcocid Scarlet Y
• NS00043697
• CI ACID RED 137
• 2-Naphthalenesulfonic acid, 7-(acetylamino)-3-[[4-(acetylamino)phenyl]azo]-4-hydroxy-, monosodium salt
• C.I. 17755
• CI 17755
• Paper Red A
• Paper Red APX
• 2-Naphthalenesulfonic acid, 7-(acetylamino)-3-[2-[4-(acetylamino)phenyl]diazenyl]-4-hydroxy-, sodium salt
• Paper Scarlet N
• 6222-63-5

• Inchi： 1S/C20H18N4O6S.Na/c1-11(25)21-14-3-5-15(6-4-14)23-24-19-18(31(28,29)30)10-13-9-16(22-12(2)26)7-8-17(13)20(19)27;/h3-10,27H,1-2H3,(H,21,25)(H,22,26)(H,28,29,30);/q;+1/p-1/b24-23+;
• InChI Key： MSZHEEJTTAUDJC-XMXXDQCKSA-M
• SMILES： S(C1C(=C(C2C=CC(=CC=2C=1)NC(C)=O)O)/N=N/C1C=CC(=CC=1)NC(C)=O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 368.15202
• Monoisotopic Mass: 465.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 899
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 162A^2

Experimental Properties

• Density: 1.49
• Refractive Index: 1.604
• PSA: 98.82
• LogP: 5.35110